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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Chlorooctadecane, a long-chain alkyl halide, is a pivotal chemical intermediate with a broad
spectrum of industrial applications. Its unique molecular structure, featuring a long hydrophobic
carbon chain and a reactive chlorine atom, makes it a versatile building block in the synthesis
of a variety of specialty chemicals. This technical guide provides an in-depth overview of the
core industrial applications of 1-Chlorooctadecane, with a focus on its role in the production of
surfactants, lubricants, and cosmetics. Detailed experimental protocols, quantitative data, and
process visualizations are presented to offer a comprehensive resource for professionals in
research, development, and manufacturing.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Chlorooctadecane is
fundamental to its application in various industrial processes. Key data is summarized in the
table below.
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Property Value Reference(s)

Molecular Formula CisH37Cl [1]

Molecular Weight 288.94 g/mol [1]

CAS Number 3386-33-2 [1]
Colorless to pale yellow liquid

Appearance , (2]
or solid

Melting Point 18-24 °C [2][3]

N ) 348-350 °C at 760 mmHg;

Boiling Point [21[3]
157-158 °C at 1.5 mmHg

Density 0.849 - 0.857 g/mL at 25 °C [3114]
Insoluble in water; Soluble in

Solubility organic solvents like ethanol [1]
and hexane

Flash Point >110 °C (>230 °F) [3]

Refractive Index

n20/D 1.451

[3]

Synthesis of 1-Chlorooctadecane

The primary industrial synthesis of 1-Chlorooctadecane involves the chlorination of stearyl

alcohol (1-octadecanol). This can be achieved using various chlorinating agents. A common

and efficient method is the reaction with gaseous hydrogen chloride at elevated temperatures.

[5]

Experimental Protocol: Synthesis from Stearyl Alcohol

Objective: To synthesize 1-Chlorooctadecane from stearyl alcohol with high conversion.

Materials:

o Stearyl alcohol (1-octadecanol)

e Gaseous hydrogen chloride (HCI)
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» N-n-octylalkylpyridinium chloride (catalyst)

Procedure:

o A l-liter jacketed glass reactor equipped with a stirrer and an immersion tube is charged with
220 g of N-n-octylalkylpyridinium chloride.[6]

e The reactor temperature is raised to and maintained at 150 °C.[6]

e 447 g of molten stearyl alcohol is uniformly introduced into the reactor via the immersion
tube over a period of 5 hours.[6]

o Gaseous hydrogen chloride is continuously supplied in a slight stoichiometric excess through
the immersion tube.[6]

o The water produced during the reaction is continuously removed by distillation to drive the
reaction to completion.[6]

o The total reaction time is approximately 8 hours, which includes a 3-hour post-reaction
period.[6]

e The conversion of stearyl alcohol is typically greater than 99.8%.[6]

Visualization of Synthesis:
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Caption: Synthesis of 1-Chlorooctadecane from Stearyl Alcohol.

Core Industrial Applications

The reactivity of the chlorine atom combined with the long alkyl chain makes 1-
Chlorooctadecane a valuable precursor in various industrial sectors.

Surfactant Production: Quaternary Ammonium
Compounds

A primary application of 1-Chlorooctadecane is in the synthesis of quaternary ammonium
compounds (QACs), which are cationic surfactants with wide-ranging uses as fabric softeners,
antistatic agents, and disinfectants.[5][7] The synthesis involves the reaction of 1-
Chlorooctadecane with a tertiary amine, such as trimethylamine, in what is known as the
Menshutkin reaction.[8]

Objective: To synthesize octadecyltrimethylammonium chloride from 1-Chlorooctadecane and
trimethylamine.
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Materials:

1-Chlorooctadecane

Trimethylamine (gas)

Acetonitrile (solvent)

Anhydrous ether (for washing)

Procedure:

In a high-pressure reactor, dissolve 1-Chlorooctadecane (1 equivalent) in acetonitrile.
« Introduce gasified trimethylamine (1.1 equivalents) into the reactor.[9]

o Seal the reactor and heat the mixture to 90 £ 5 °C with stirring for 3-8 hours. The pressure
will be approximately 0.3-0.5 MPa.[2][9]

 After the reaction, cool the mixture to room temperature.

e The crude product is collected, and can be purified by washing with anhydrous ether and
drying under vacuum.[2] A yield of 94% can be achieved.[2]

Visualization of Quaternary Ammonium Salt Synthesis:
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Caption: General synthesis of Quaternary Ammonium Salts.

Lubricant Additives
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Heat & Pressure

1-Chlorooctadecane and other chlorinated paraffins are utilized as extreme pressure (EP)

additives in lubricant formulations for metalworking fluids.[10] Under high pressure and

temperature conditions at the metal-metal interface, the chlorine reacts with the metal surface

to form a thin film of metal chloride, which acts as a solid lubricant, preventing seizure and

reducing wear.[11]

Performance Data of Lubricants with Chlorinated Paraffins:

Base Oil (150N

Base Oil + 5%

Test Parameter . . Chlorinated Reference(s)
Mineral Oil) .
Paraffin
4-Ball EP Weld Point 120 >200 (significant
(kgf) improvement)
Twist Compression ) o ]
Baseline Significantly increased

Test (Time to Failure)
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It is important to note that the use of certain chlorinated paraffins is under regulatory scrutiny
due to environmental concerns.[5]

Cosmetics and Personal Care

In the cosmetic industry, 1-Chlorooctadecane (often referred to by its INCI name, Stearyl
Chloride) or its derivatives are used as emollients, conditioning agents, and viscosity regulators
in skin creams, lotions, and hair care products.[2] As an emollient, it helps to soften and smooth
the skin by forming a protective layer that reduces water loss.[12]

Example Formulation of a Moisturizing Cream:

Ingredient . . Concentration
Ingredient Function Reference(s)
Phase (% wiw)
Stearyl
Oil Phase Derivative Emollient 1.0-10.0 [12]
(Emollient)
Cetyl/Stearyl )
Thickener 5.0-15.0 [B][13]
Alcohol
Mineral Oil Emollient 5.0-10.0 [8]
Water Phase Deionized Water  Solvent g.s. to 100 [14]
Glycerin Humectant 2.0-5.0 [14]
Emulsifier Polysorbate 80 Emulsifier 1.0-5.0 [14]
Preservative Phenoxyethanol Preservative 05-1.0

Intermediate for Specialty Chemicals

1-Chlorooctadecane serves as a crucial intermediate in the synthesis of a wide range of other
organic compounds.[3] Its reactive chlorine atom allows for nucleophilic substitution reactions
to introduce the long octadecyl chain into various molecules. This is valuable in the production
of:
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o Fatty Amines: By reaction with ammonia, 1-Chlorooctadecane can be converted to stearyl
amine, a precursor for other surfactants and chemical intermediates.[15]

e Agrochemicals: Long-chain alkyl compounds are used in the synthesis of some pesticides
and herbicides.[16]

» Organometallic Reagents: While less common for this specific compound, alkyl halides are
precursors for organometallic reagents like Grignard reagents, which are fundamental in
organic synthesis for forming carbon-carbon bonds.[17]

Applications in Drug Development

While direct applications of 1-Chlorooctadecane in pharmaceuticals are not extensively
documented, its chemical properties make it a candidate for use in advanced drug delivery
systems. The long alkyl chain can be used to impart hydrophobicity to nanoparticles, which can
be advantageous for encapsulating lipophilic drugs and for controlling the release profile of
therapeutic agents.

Potential Application Workflow in Drug Delivery:
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Caption: Potential use of 1-Chlorooctadecane in drug delivery.

The surface of nanoparticles can be functionalized with 1-Chlorooctadecane to create a
hydrophobic shell.[18][19] This modification can enhance the loading capacity for hydrophobic
drugs and potentially influence the interaction of the nanoparticle with biological membranes,
offering a strategy for controlled drug release.[20]

Safety and Handling

1-Chlorooctadecane is classified as a hazardous substance. It can cause skin and eye
irritation and may cause respiratory irritation.[21] Appropriate personal protective equipment
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(PPE), including gloves, safety goggles, and respiratory protection, should be used when
handling this chemical. It should be stored in a cool, dry, and well-ventilated area, away from
strong oxidizing agents.[3]

Conclusion

1-Chlorooctadecane is a versatile and economically significant chemical intermediate. Its
primary industrial value lies in its role as a precursor for cationic surfactants, a performance-
enhancing additive in lubricants, and a functional ingredient in the cosmetics industry. While its
direct application in pharmaceuticals is an emerging area, its utility in the synthesis of specialty
chemicals and potential in drug delivery systems underscores its continued importance in
various fields of chemical science and technology. Further research into green synthesis routes
and novel applications will continue to expand the industrial relevance of this long-chain alky!l
halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.uslube.com/resources/chlorinated-paraffins-beyond-the-application/
https://www.researchgate.net/publication/225552842_Effects_of_Chlorinated_Paraffin_and_ZDDP_Concentrations_on_Boundary_Lubrication_Properties_of_Mineral_and_Soybean_Oils
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Formulation_of_Topical_Creams_with_Stearyl_Myristate_for_Skin_Hydration.pdf
https://patents.google.com/patent/US5635497A/en
https://www.personalcaremagazine.com/formulation-details/1070/super-moisturising-cream
https://www.atamanchemicals.com/stearyl-amine_u34255/
https://eureka.patsnap.com/report-alkyl-compounds-a-new-horizon-in-agrochemicals
https://www.fishersci.com/us/en/scientific-products/publications/lab-reporter/2018/issue-4/organometallics-vital-versatile-compounds.html
https://pubmed.ncbi.nlm.nih.gov/15923680/
https://pubmed.ncbi.nlm.nih.gov/15923680/
https://experiments.springernature.com/articles/10.1385/1-59259-901-x:121
https://experiments.springernature.com/articles/10.1385/1-59259-901-x:121
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9145684/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorooctadecane
https://www.benchchem.com/product/b165108#industrial-applications-of-1-chlorooctadecane
https://www.benchchem.com/product/b165108#industrial-applications-of-1-chlorooctadecane
https://www.benchchem.com/product/b165108#industrial-applications-of-1-chlorooctadecane
https://www.benchchem.com/product/b165108#industrial-applications-of-1-chlorooctadecane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165108?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

